Cas no 5467-68-5 (5-butan-2-yl-5-propylimidazolidine-2,4-dione)

• Product Name: 5-butan-2-yl-5-propylimidazolidine-2,4-dione
• CAS No: 5467-68-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 942506
• PubChem ID: 230562
• Update Time: 2025-04-19

5-butan-2-yl-5-propylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-butan-2-yl-5-propylimidazolidine-2,4-dione
• 5-(butan-2-yl)-5-propylimidazolidine-2,4-dione
• AC1L5JST
• AC1Q6GHP
• AG-J-08068
• AR-1G5476
• CTK5A2226
• NSC25599
• NSC-25599
• SureCN6694378
• 5-(sec-Butyl)-5-propylimidazolidine-2,4-dione
• DTXSID20282361
• SCHEMBL6694378
• 5467-68-5

• Inchi： 1S/C10H18N2O2/c1-4-6-10(7(3)5-2)8(13)11-9(14)12-10/h7H,4-6H2,1-3H3,(H2,11,12,13,14)
• InChI Key： BPHSKCUTPDPMSB-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)(C(C)CC)NC(N1)=O

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.017
• Refractive Index: 1.457
• PSA: 58.2